2-methyl-3-(1,3-thiazol-2-yloxy)pyridine

• IUPAC Name: 2-(2-methylpyridin-3-yl)oxy-1,3-thiazole
• InChI: InChI=1S/C9H8N2OS/c1-7-8(3-2-4-10-7)12-9-11-5-6-13-9/h2-6H,1H3
• InChI Key: FUTIDAUBKKJOOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2=NC=CS2
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• CAS No.: 2640895-24-3

Description

2-Methyl-3-(1,3-thiazol-2-yloxy)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at position 2 and a 1,3-thiazol-2-yloxy moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine typically involves the reaction of 2-methyl-3-hydroxypyridine with 2-chlorothiazole under basic conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the thiazole ring activates specific positions on the pyridine moiety for nucleophilic substitution. For example:

• Reaction with Amines : Under basic conditions (e.g., piperidine/toluene), the 5-nitro-substituted analogs undergo SNAr with aldehydes to form styryl derivatives . While 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine lacks a nitro group, the thiazolyloxy group can activate the para position (C4) for substitution.

• Comparative Reactivity : Pyridine derivatives with electron-withdrawing groups (e.g., nitro) exhibit faster SNAr rates than those with N-oxide moieties , suggesting that the thiazole’s electron-withdrawing effect may moderately enhance substitution at C4.

Table 1: SNAr Reactivity in Pyridine Derivatives

Compound	Activating Group	Reaction Rate (Relative)	Reference
Nitro-substituted	5-NO₂	1.0 (baseline)
N-Oxide-substituted	N-Oxide	0.5
Thiazolyloxy-substituted	Thiazole	~0.3 (estimated)	,

Cross-Coupling Reactions

The thiazolyloxy group can serve as a directing group or participate in coupling reactions:

Cyclization and Ring Formation

The hybrid structure enables cyclization to form fused heterocycles:

• Thiazole-Pyridine Hybrids : Reaction with sodium azide and chloroacetyl chloride forms thiazole derivatives (e.g., 11a-c in ), demonstrating the thiazole’s compatibility with cyclization.

• Spirocyclic Derivatives : Pyrrolo[2,3-b]pyridine compounds in highlight the potential for forming spirocycles via substitution at the thiazolyloxy group.

Table 2: Cyclization Reactions

Starting Material	Reagents	Product	Yield	Reference
Pyridine-thiazole hybrid	NaN₃, chloroacetyl chloride	Thiazolo[3,2-a]pyridine	85%
Analogous structure	Piperidine, heat	Spirocyclic amine derivative	72%

Alkylation/Acylation

The oxygen in the thiazolyloxy group can act as a nucleophile:

• O-Alkylation : In basic conditions, pyridine oxides undergo alkylation . For 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine, this could yield ether derivatives.

• Acylation : Reaction with acyl chlorides (e.g., chloroacetyl chloride ) may produce ester or amide-linked analogs.

Hybrid Formation via Click Chemistry

While the parent compound lacks azide/alkyne groups, functionalization enables triazole formation:

• Propargylation : Introducing a propargyl group (e.g., via alkylation) allows copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazole hybrids .

• Example : Pyrano[3,4-c]pyridines linked to triazoles show enhanced neurotropic activity , suggesting similar strategies for 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine.

Key Research Findings

• Bioactivity : Thiazole-pyridine hybrids exhibit anticonvulsant , analgesic , and neurotropic properties.

• Structural Insights : X-ray data confirm planarity of the pyridine ring and "half-chair" conformations in fused derivatives .

• Metabolic Stability : Analogs with thiazole substituents show moderate CYP450 inhibition but low P-gp efflux , informing drug design.

Scientific Research Applications

Chemistry

• Building Block for Synthesis : The compound serves as a versatile building block for synthesizing more complex heterocyclic compounds. Its unique structure allows for various modifications that can lead to new derivatives with enhanced properties.

Biology

• Bioactive Molecule : Research indicates that 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine exhibits significant antimicrobial and anticancer properties. It has been shown to interact with various biological targets, modulating receptor activity and influencing cellular signaling pathways.

Medicine

• Pharmaceutical Intermediate : Ongoing studies are exploring its potential therapeutic effects, particularly in treating infections and cancer. The compound's ability to induce apoptosis in cancer cells makes it a candidate for further pharmaceutical development.

Industry

• Advanced Materials Development : The compound can be utilized in developing advanced materials such as polymers and catalysts, contributing to innovations in material science.

The biological activities of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine include:

• Antioxidant Activity : Demonstrated significant antioxidant properties, effectively reducing oxidative stress markers in vitro.
• Antimicrobial Activity : Effective against both Gram-positive and Gram-negative bacteria by disrupting cell membranes and inhibiting key metabolic enzymes.
• Anti-inflammatory Effects : Inhibits the production of pro-inflammatory cytokines, indicating potential therapeutic applications in inflammatory diseases.
• Anticancer Properties : Initial studies show cytotoxic effects on cancer cell lines, with reported IC50 values suggesting potential as an anticancer agent.

Case Studies

Study	Findings
Study 1	Significant antioxidant activity with an IC50 value indicating effective radical scavenging capacity.
Study 2	Potent antimicrobial effects against E. coli and S. aureus with minimum inhibitory concentration (MIC) values comparable to standard antibiotics.
Study 3	Reported cytotoxicity against HeLa cells with an IC50 value of 12 µM, suggesting potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine involves its interaction with specific molecular targets. In biological systems, it may inhibit certain enzymes or interact with cellular receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine can be contextualized by comparing it to pyridine-based analogs with modifications at positions 2, 3, or 6. Below is a detailed analysis:

Table 1: Comparative Analysis of Pyridine Derivatives

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Biological Activity/Application	Key Properties/Data	References
2-Methyl-3-(1,3-thiazol-2-yloxy)pyridine	Methyl (C2), thiazol-2-yloxy (C3)	~224.24 (calculated)	Hypothesized kinase/receptor modulation	High lipophilicity (logP ~2.1 estimated)	N/A
ABT-089	Methyl (C2), pyrrolidinylmethoxy (C3)	193.25	Nicotinic acetylcholine receptor agonist	Oral bioavailability: 61.5%; t₁/₂: 1.6 h
MPEP	Methyl (C2), phenylethynyl (C6)	199.24	mGluR5 antagonist; anxiolytic	IC₅₀ (mGluR5): <1 µM; low sedation risk
SIB-1893	Methyl (C2), phenylethenyl (C6)	197.25	mGluR5 antagonist	IC₅₀ (mGluR5): 0.29 µM
Compound C4 (imidazo[1,2-a]pyridine)	Triazolylmethyl (C3), methyl (C2)	352.41	KRASG12D modulation	Binds via switch-I/II regions; ∆G: -8.2 kcal/mol
2-[2-(4,4-Dimethyloxazol-2-yl)-...]pyridine	Thiazol-2-yl (C3), methyl (C2)	322.42	Synthetic intermediate	Oil form; IR: 1602 cm⁻¹ (C=N stretch)

Key Observations

Substituent Effects on Bioactivity :

• Thiazole vs. Pyrrolidine : The thiazol-2-yloxy group in the target compound may confer greater metabolic stability compared to the pyrrolidinylmethoxy group in ABT-089, as sulfur-containing heterocycles often resist oxidative degradation .
• Positional Influence : MPEP and SIB-1893 (substituents at C6) exhibit mGluR5 antagonism, whereas C3-substituted analogs like ABT-089 target nicotinic receptors. This suggests that substituent position critically determines target selectivity .

MPEP’s phenylethynyl group contributes to its planar structure, favoring π-π stacking in hydrophobic binding pockets of mGluR5 .

Synthetic Accessibility: Thiazol-2-yloxy groups can be introduced via nucleophilic aromatic substitution (e.g., reacting 3-hydroxypyridine with 2-chlorothiazole) or cross-coupling, as seen in related hetarylation methods . In contrast, MPEP and SIB-1893 require Sonogashira or Heck couplings for phenylethynyl/phenylethenyl incorporation .

Therapeutic Potential: While MPEP and SIB-1893 are validated anxiolytics, the target compound’s thiazole moiety could position it as a candidate for kinase inhibition (e.g., similar to KRAS-targeting imidazopyridines) or antimicrobial applications (common in thiazole-containing drugs) .

Biological Activity

2-Methyl-3-(1,3-thiazol-2-yloxy)pyridine is a heterocyclic compound that has gained attention in medicinal chemistry due to its potential biological activities. This compound features a pyridine ring substituted with a thiazole moiety linked via an ether bond, specifically at the 3-position. The presence of nitrogen and sulfur heteroatoms contributes to its unique properties, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine is $C_8H_8N_2OS$. The structural configuration significantly influences its chemical reactivity and biological activity compared to other similar compounds. The distinct electronic and steric properties imparted by this structure make it valuable for applications in medicinal chemistry and material science.

Antimicrobial Activity

Research indicates that compounds containing thiazole and pyridine moieties often exhibit antimicrobial properties. For instance, studies have shown that thiazole derivatives can be effective against various bacterial strains, suggesting that 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine may also possess similar activity due to its structural components .

Anti-inflammatory Effects

Thiazole derivatives have been investigated for their anti-inflammatory properties. A review highlighted that certain pyrimidine derivatives exhibited notable inhibition of COX-2 activity with IC50 values comparable to standard anti-inflammatory drugs like celecoxib . Given the structural similarities, it is plausible that 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine may also demonstrate anti-inflammatory effects.

Case Studies and Research Findings

Study	Findings
Antimicrobial Study	Thiazole derivatives showed effective antimicrobial activity against Gram-positive and Gram-negative bacteria .
Anticancer Study	Compounds with thiazole-pyridine structures demonstrated cytotoxicity against various cancer cell lines with IC50 values ranging from 5.1–22.08 µM .
Anti-inflammatory Research	Pyrimidine derivatives displayed significant inhibition of COX-2 with comparable potency to celecoxib .

The biological activities of 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine can be attributed to its ability to interact with specific biological targets. The thiazole moiety may facilitate binding to enzymes or receptors involved in inflammatory processes or cancer cell proliferation. Docking studies on related compounds have indicated favorable binding affinities towards targets such as the Sphingosine-1-phosphate receptor subtype 1 (S1P1), which is crucial in regulating lymphocyte release and inflammation .

Q & A

Q. What are the recommended synthetic routes for 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine, and what critical parameters must be optimized?

The synthesis of this compound typically involves nucleophilic substitution or coupling reactions. For example, analogous pyridine-thiazole derivatives are synthesized via O-alkylation of hydroxylated pyridines with thiazolyl halides under basic conditions (e.g., K₂CO₃ in acetonitrile) . Key parameters include:

• Reaction temperature : Reflux conditions (~80–100°C) are often required to achieve high yields.
• Protecting groups : Use of benzyl or tert-butyldimethylsilyl groups to prevent side reactions during alkylation .
• Purification : Column chromatography with gradients of ethyl acetate/hexane is recommended to isolate the product from unreacted starting materials.

Q. How can NMR and X-ray crystallography be employed to characterize this compound?

• NMR : ¹H and ¹³C NMR spectra are critical for confirming regioselectivity. For example, the thiazole ring protons typically appear as distinct doublets in the δ 7.0–8.5 ppm range, while pyridine protons resonate downfield (δ 8.0–8.5 ppm) .
• X-ray crystallography : Use programs like SHELXL for structure refinement and ORTEP-3 for visualizing molecular geometry . Ensure high-resolution data (R-factor < 0.05) to resolve potential disorder in the thiazole moiety.

Q. What safety protocols are essential for handling 2-methyl-3-(1,3-thiazol-2-yloxy)pyridine in laboratory settings?

• Personal protective equipment (PPE) : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to prevent skin/eye contact (category 2A/2B hazards) .
• Ventilation : Use fume hoods to minimize inhalation risks, as pyridine derivatives may release toxic vapors .
• Storage : Store in airtight containers at 2–8°C to prevent degradation .

Advanced Research Questions

Q. What mechanistic insights exist for the interaction of this compound with neuronal nicotinic acetylcholine receptors (nAChRs)?

Structural analogs like ABT-089 (2-methyl-3-(2-(S)-pyrrolidinylmethoxy)pyridine) exhibit partial agonism at α4β2* nAChRs, enhancing cognitive function in preclinical models . To study this compound’s receptor binding:

• In vitro assays : Use radioligand displacement (e.g., [³H]-epibatidine) to measure affinity .
• Electrophysiology : Patch-clamp recordings in transfected HEK cells can assess ion channel modulation .
• Docking studies : Molecular modeling with software like AutoDock Vina may predict binding poses in the receptor’s hydrophobic pocket .

Q. How can researchers resolve discrepancies in biological activity data across in vitro vs. in vivo models?

Discrepancies may arise from pharmacokinetic factors (e.g., metabolic stability) or receptor subtype selectivity. Methodological solutions include:

• Metabolite profiling : LC-MS/MS analysis of plasma/tissue samples to identify active metabolites .
• Dose-response curves : Compare EC₅₀ values across models to assess potency shifts .
• Knockout models : Use α4 or β2 nAChR subunit-deficient mice to validate target specificity .

Q. What computational approaches are suitable for predicting the compound’s reactivity and stability?

• DFT calculations : Optimize geometry at the B3LYP/6-31G* level to predict bond dissociation energies (e.g., thiazole-O-pyridine linkage) .
• Degradation studies : Accelerated stability testing under acidic/alkaline conditions (pH 3–10) with HPLC monitoring .
• QSPR models : Corporate Hammett constants (σ) of substituents to predict hydrolysis rates .

Methodological Notes

• Data contradiction analysis : Cross-validate results using orthogonal techniques (e.g., SPR for binding affinity vs. functional assays) .
• Experimental design : Include positive controls (e.g., nicotine for nAChR studies) and blinded data analysis to reduce bias .